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Compound of Interest

Compound Name: Hsd17B13-IN-85

Cat. No.: B12364306

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two inhibitors of 17p3-Hydroxysteroid
Dehydrogenase 13 (HSD17B13): Hsd17B13-IN-85 and BI-3231. HSD17B13 is a lipid droplet-
associated enzyme primarily expressed in the liver and is a promising therapeutic target for
nonalcoholic steatohepatitis (NASH) and other chronic liver diseases. This document aims to
present the available experimental data to aid researchers in selecting the appropriate tool
compound for their studies.

Executive Summary

BI-3231 is a well-characterized, potent, and selective HSD17B13 inhibitor, with extensive data
available in peer-reviewed publications. It serves as a valuable chemical probe for studying the
biological functions of HSD17B13. Hsd17B13-IN-85 is a commercially available inhibitor with
reported high potency. However, as of this guide's publication, detailed experimental data
beyond its primary potency is limited and primarily found in patent literature and vendor
websites, making a direct and comprehensive performance comparison challenging.

Data Presentation: Quantitative Comparison

The following tables summarize the available quantitative data for Hsd17B13-IN-85 and BI-
3231. It is important to note the disparity in the depth of publicly available information for these
two compounds.
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Table 1: In Vitro Potency and Selectivity

Parameter Hsd17B13-IN-85 BI-3231 Reference
< 0.1 uM (Estradiol as 1 nM (Estradiol as
hHSD17B13 ICso [1],[2]
substrate) substrate)
MHSD17B13 ICso No data available 13 nM [2]
o . >10,000-fold over
Selectivity No data available -
HSD17B11
o . Uncompetitive with
Mode of Inhibition No data available -
respect to NAD™*
Table 2: Physicochemical and Pharmacokinetic Properties
Parameter Hsd17B13-IN-85 BI-3231 Reference
Molecular Formula C25H17CI2FaN30s3 C24H22F3N303 [1]
Molecular Weight 554.32 g/mol 471.45 g/mol [1]
CAS Number 2770247-76-0 2649539-38-9 [1]

In Vivo PK Data

No data available

Rapid plasma

clearance, significant

liver accumulation in

mice

Signaling Pathway and Experimental Workflow

To understand the context in which these inhibitors function and how they are evaluated, the

following diagrams illustrate the HSD17B13 signaling pathway and a typical experimental

workflow for inhibitor characterization.
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Caption: HSD17B13 signaling in liver pathophysiology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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